Cas no 2168901-68-4 (2-bromobutyl 1H-1,2,3-triazole-4-carboxylate)

• Product Name: 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate
• CAS No: 2168901-68-4
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5992208
• PubChem ID: 165553793
• Update Time: 2025-10-22

2-bromobutyl 1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate
• EN300-1572554
• 2168901-68-4

• Inchi： 1S/C7H10BrN3O2/c1-2-5(8)4-13-7(12)6-3-9-11-10-6/h3,5H,2,4H2,1H3,(H,9,10,11)
• InChI Key： REKDGQLKLACBPQ-UHFFFAOYSA-N
• SMILES： BrC(COC(C1C=NNN=1)=O)CC

Computed Properties

• Exact Mass: 246.99564g/mol
• Monoisotopic Mass: 246.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate

Recent Advances in the Study of 2-Bromobutyl 1H-1,2,3-Triazole-4-carboxylate (CAS: 2168901-68-4)

2-Bromobutyl 1H-1,2,3-triazole-4-carboxylate (CAS: 2168901-68-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging applications.

The compound's structure features a 1,2,3-triazole moiety, which is known for its stability and ability to participate in click chemistry reactions. This property has made it a valuable building block in the design of novel pharmaceuticals. Recent research has focused on optimizing the synthetic routes to 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate, with an emphasis on improving yield and purity. One study demonstrated a high-yield synthesis using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach.

In addition to its synthetic utility, 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate has shown promising biological activity. Preliminary in vitro studies have revealed its potential as an antimicrobial agent, with notable efficacy against Gram-positive bacteria. Researchers have also investigated its role as a precursor for the development of kinase inhibitors, which are crucial in targeted cancer therapies. The compound's ability to act as a scaffold for further functionalization has opened new avenues for drug design.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate with biological targets. Molecular docking studies have identified potential binding sites on enzymes involved in disease pathways, providing a foundation for structure-activity relationship (SAR) studies. These insights are expected to guide the rational design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future research. Ongoing studies are exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 2-bromobutyl 1H-1,2,3-triazole-4-carboxylate (CAS: 2168901-68-4) represents a versatile and valuable compound in medicinal chemistry. Its applications span from synthetic intermediates to bioactive molecules, with potential implications for infectious disease and oncology research. Continued investigation into its properties and derivatives is expected to yield significant contributions to the field of chemical biology and drug development.